Cas no 54292-20-5 (Benzenamine, 2-iodo-4,6-dinitro-)

• Product Name: Benzenamine, 2-iodo-4,6-dinitro-
• CAS No: 54292-20-5
• MF: C₆H₄IN₃O₄
• MW: 309.018133163452
• CID: 354963
• PubChem ID: 18379871
• Update Time: 2025-04-19

Benzenamine, 2-iodo-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-iodo-4,6-dinitro-
• 2-iodo-4,6-dinitroaniline
• 54292-20-5
• DTXSID70593292
• 2,4-dinitro-6-iodoaniline
• MPNACQVROPIJCT-UHFFFAOYSA-N
• SCHEMBL7032612

• Inchi： 1S/C6H4IN3O4/c7-4-1-3(9(11)12)2-5(6(4)8)10(13)14/h1-2H,8H2
• InChI Key： MPNACQVROPIJCT-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1N)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 308.92422
• Monoisotopic Mass: 308.92465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.3